Cas no 2732245-25-7 (3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine)

• Product Name: 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine
• CAS No: 2732245-25-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5569616
• PubChem ID: 165593462
• Update Time: 2025-06-08

3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37102395
• 2732245-25-7
• 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine

• Inchi： 1S/C10H17N3/c11-6-1-2-10-5-7-13(12-10)8-9-3-4-9/h5,7,9H,1-4,6,8,11H2
• InChI Key： KMPCAAAUNRUUAB-UHFFFAOYSA-N
• SMILES： N1(C=CC(CCCN)=N1)CC1CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine

Comprehensive Introduction to 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine (CAS No. 2732245-25-7)

3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine (CAS No. 2732245-25-7) is a novel organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This compound, characterized by its unique cyclopropylmethyl and pyrazole moieties, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to enhanced bioavailability and target specificity.

The growing interest in 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine is reflected in the increasing number of scientific publications and patent filings related to its synthesis and applications. One of the key reasons for this surge in interest is the compound's potential role in addressing current challenges in central nervous system (CNS) drug development, a hot topic in modern pharmacology. The pyrazole ring system, in particular, is known for its ability to interact with various biological targets, making it a valuable building block in medicinal chemistry.

From a synthetic chemistry perspective, CAS No. 2732245-25-7 presents interesting challenges and opportunities. The incorporation of the cyclopropylmethyl group introduces both steric and electronic effects that can influence the compound's reactivity and physical properties. Recent advances in green chemistry and flow chemistry have opened new possibilities for the efficient and sustainable production of this compound, addressing another major concern in contemporary chemical research.

The physicochemical properties of 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine make it particularly interesting for formulation scientists. Its balanced lipophilicity, influenced by both the pyrazole ring and the propan-1-amine side chain, suggests potential for good membrane permeability while maintaining sufficient water solubility - a crucial factor in drug development that researchers frequently search for when investigating new compounds.

In the context of current trends in personalized medicine, the structural flexibility of 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine offers opportunities for structural modification to optimize pharmacological profiles for specific patient populations. This aligns with the growing demand for targeted therapies and precision medicine approaches that dominate current medical research discussions.

Analytical characterization of CAS No. 2732245-25-7 presents its own set of interesting challenges and opportunities. Modern techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy are essential for confirming the structure and purity of this compound. These analytical methods are frequently searched topics by researchers working with novel organic molecules.

The potential applications of 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine extend beyond pharmaceuticals. Materials scientists are exploring its use in the development of functional materials, particularly those requiring specific molecular recognition properties. The compound's ability to form hydrogen bonds through its amine functionality makes it an interesting candidate for supramolecular chemistry applications.

From a regulatory perspective, the safety profile of 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine is currently under investigation in various research institutions. While comprehensive toxicological data may not yet be available, preliminary studies suggest that proper handling procedures should be followed, as with any research chemical. This aspect is particularly important given the current emphasis on laboratory safety in scientific communities.

The commercial availability of CAS No. 2732245-25-7 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with varying levels of purity, suitable for different research applications. The pricing and availability of such specialized compounds are frequent topics of inquiry among research scientists.

Future research directions for 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine may include exploration of its structure-activity relationships (SAR) and investigation of its potential as a pharmacophore in drug design. The compound's modular structure lends itself well to systematic modification, allowing researchers to optimize specific properties while maintaining the core structural features that make it pharmacologically interesting.

In conclusion, 3-[1-(cyclopropylmethyl)-1H-pyrazol-3-yl]propan-1-amine (CAS No. 2732245-25-7) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features and potential applications position it as a compound worthy of continued investigation in various scientific disciplines. As research progresses, we can expect to see more publications and patents emerging that explore the full potential of this interesting molecule.